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Compound of Interest

Compound Name: 2-Aminobenzenesulfonic acid

Cat. No.: B1677500

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough analysis of the solubility of 2-
aminobenzenesulfonic acid (also known as orthanilic acid) in water and a range of organic
solvents. This document is intended to be a critical resource for researchers, chemists, and
professionals in the pharmaceutical industry, offering a consolidated source of solubility data,
detailed experimental methodologies, and relevant biochemical pathway information.

Quantitative Solubility Data

The solubility of 2-aminobenzenesulfonic acid is a critical parameter for its application in
various chemical syntheses and pharmaceutical formulations. The following tables summarize
the available quantitative and qualitative solubility data. It is important to note that there are
some discrepancies in the reported values across different sources, which are highlighted for
user discretion.

Solubility in Water

The solubility of 2-aminobenzenesulfonic acid in water is influenced by temperature. While
detailed temperature-dependent solubility data is not widely available, existing sources provide
a general understanding of its aqueous solubility.
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Temperature (°C) Solubility ( g/100 mL) Observations

Described as "soluble"[2].

Other sources describe it as

22.2 1.0-5.0[1] ]
"sparingly soluble"[3] or "slowly
and sparingly soluble"[4].
Described as "slightly soluble™
Hot Water

[5].

Note: The wide range reported at 22.2 °C suggests that experimental conditions may

significantly affect the measured solubility.

Solubility in Organic Solvents

The solubility of 2-aminobenzenesulfonic acid in organic solvents is varied and, in some
cases, subject to conflicting reports. The following table compiles the available data.
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Solvent Temperature (°C) Solubility Observations

Another source

Dimethyl Sulfoxide N reports a higher
Not Specified 1.7 g/100 mL[6] -
(DMSO) solubility of 5.0 g/100
mL.

Contradictory reports
suggest it may be

soluble in alcohols[7].

Ethanol Not Specified Insoluble[4] o )
The 3-amino isomer is
reported as "very
slightly soluble™.

Ethyl Ether Not Specified Insoluble[4][5]

The 3-amino isomer is

Methanol Not Specified - reported as "very
slightly soluble®.

This is a general value

General Organic and may not be

20 0.3565 g/100 mL _

Solvents representative for all

organic solvents.

Note: The conflicting data, particularly for ethanol, underscores the need for application-specific
experimental determination of solubility. The zwitterionic nature of 2-aminobenzenesulfonic
acid, possessing both an acidic sulfonic acid group and a basic amino group, contributes to its
complex solubility profile.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for process development and formulation. The
following is a detailed methodology for the shake-flask method, a widely accepted technique for
determining the equilibrium solubility of a solid compound.

Principle of the Shake-Flask Method
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The shake-flask method involves equilibrating an excess amount of the solid solute with a
solvent at a constant temperature. The concentration of the solute in the resulting saturated

solution is then determined using a suitable analytical technique, such as High-Performance
Liquid Chromatography (HPLC).

Detailed Experimental Workflow
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1. Preparation

Greparation of a Supersaturated Mixtura Add an excess of 2-aminobenzenesulfonic acid to a known volume of the solvent in a sealed container.

Incubate at constant temperature with agitation (e.g., 24-48 hours)

v 2. Equilibration

Agitate the mixture at a constant, controlled temperature for a sufficient time to reach equilibrium.

Equilibration

Centrifugation and/or filtration to remove undissolved solid

v 3. Phase Separation

EiEss SaEi Centrifuge the sample to pellet the excess solid.
P Carefully collect the supernatant, optionally filtering it through a syringe filter (e.g., 0.22 pm PTFE).

Analyze the clear supernatant using a validated analytical method (e.g., HPLC)

4. Quantification
Y

Prepare a series of standard solutions of known concentrations.

Analyze the standards and the saturated sample solution by HPLC with UV detection.

Quantification
Construct a calibration curve from the standard responses.

Calculate solubility based on the concentration of the saturated solution

v 5. Data Analysis

Data Analysis and Reportin Determine the concentration of the sample from the calibration curve.
Y P 9 Report the solubility in appropriate units (e.g., g/100 mL or mg/mL) at the specified temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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